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Compound of Interest

Compound Name: 1-Pentadecyne

Cat. No.: B1584982

An In-depth Technical Guide to the GHS Hazard and Safety Information for 1-Pentadecyne

This guide provides comprehensive hazard and safety information for 1-Pentadecyne (CAS
No: 765-13-9), compiled for researchers, scientists, and professionals in drug development.
The following sections detail the Globally Harmonized System (GHS) classification,
physicochemical properties, toxicological data, and essential safety protocols.

GHS Hazard Identification and Classification

1-Pentadecyne is classified as a combustible liquid that can cause significant health hazards
upon exposure. The aggregated GHS information, based on notifications to the ECHA C&L
Inventory, indicates several potential hazards.[1] It is important to note that the toxicological
properties have not been fully investigated.[2]
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The following table summarizes the GHS hazard and precautionary statements for 1-
Pentadecyne.
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Category Code

Statement Citations

Hazard Statements H227

Combustible liquid. [314]

May be fatal if

H304 swallowed and enters [1]
airways.
H315 Causes skin irritation. [1]
Causes serious eye
H319 o [1]
irritation.
May cause respirato
H335 o Y _ P Y [1]
irritation.
Keep away from heat,
Precautionary sparks, open flames,
P210 [4]
Statements and hot surfaces. No
smoking.
Avoid breathing
P261 dust/fume/gas/mistiva  [1]
pors/spray.
Wear protective
gloves/protective
P280 clothing/eye [2][4]
protection/face
protection.
IF SWALLOWED: Get
P301 + P316 emergency medical [1]
help immediately.
Do NOT induce
P331 N [1]
vomiting.
IF ON SKIN: Wash
P302 + P352 ) [1]
with plenty of water.
P305 + P351 + P338 IF IN EYES: Rinse [1]
cautiously with water
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for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Store in a well-

P403 + P235 ventilated place. Keep  [2][4]
cool.
Dispose of
contents/container to

P501 [2][4]

an approved waste

disposal plant.

Physicochemical and Toxicological Data
Quantitative Physicochemical Properties

The table below lists the key physical and chemical properties of 1-Pentadecyne.

Property Value Citations
CAS Number 765-13-9 [11[2]
Molecular Formula CisHz2s [1]
Molecular Weight 208.38 g/mol [1][5]
Appearance Colorless Liquid [4]
Density 0.794 g/mL at 20 °C [31[5]
Flash Point >90°C/>194 °F [2]
Refractive Index n20/D 1.442 [5]

Water Solubility Not miscible [3]

Toxicological Data Summary
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Comprehensive toxicological data for 1-Pentadecyne is limited. The toxicological properties
have not been fully investigated.[2]

Toxicological Endpoint Data Citations
Acute Toxicity No data available. [2]
Skin Corrosion/Irritation Causes skin irritation. [1]
Serious Eye Damage/Irritation Causes serious eye irritation. [1]
Respiratory Sensitization No information available. [2]
Skin Sensitization No information available. [2]

_ . Not listed as a carcinogen by
Carcinogenicity [2]
any agency.

Experimental and Safety Protocols

Strict adherence to safety protocols is mandatory when handling 1-Pentadecyne.

Handling and Storage

e Handling: Wear appropriate personal protective equipment (PPE), including gloves, eye
shields, and protective clothing.[2][5] Ensure the work area is well-ventilated to avoid
inhalation of vapors.[2] Avoid all contact with skin, eyes, and clothing.[2] Keep the substance
away from heat, sparks, open flames, and other sources of ignition.[2][4]

e Storage: Store in a cool, dry, and well-ventilated area.[2][4] Keep containers tightly closed
when not in use.[2]

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[2]

o Skin Contact: Wash the affected area immediately with plenty of soap and water for at least
15 minutes. If symptoms occur, seek medical attention.[2]
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 Inhalation: Move the individual to fresh air. If breathing difficulties occur, seek immediate
medical attention.[2]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce
vomiting. Get medical attention if symptoms occur.[2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-
resistant foam.[2] Water mist can be used to cool closed containers.[2]

o Specific Hazards: The material is combustible and containers may explode when heated.[2]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[2]

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation and remove all sources of ignition. Use
personal protective equipment as required.[2]

o Containment: For spills, sweep up and shovel the material into suitable containers for
disposal.[2]

Visualized Workflows and Relationships

The following diagrams illustrate the GHS hazard relationships and a standard safe handling
workflow for 1-Pentadecyne.
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Caption: GHS Hazard Profile for 1-Pentadecyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Pentadecyne | C15H28 | CID 69825 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 2. fishersci.com [fishersci.com]

e 3. 1-PENTADECYNE | 765-13-9 [chemicalbook.com]

e 4. assets.thermofisher.cn [assets.thermofisher.cn]

o 5. 1-+F 4k =97.0% | Sigma-Aldrich [sigmaaldrich.com]

« To cite this document: BenchChem. [GHS hazard and safety information for 1-Pentadecyne].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584982#ghs-hazard-and-safety-information-for-1-
pentadecyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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